Cas no 1266985-42-5 (Pyrrolidine, 2-[(3-bromo-4-methoxyphenyl)methyl]-)

• Product Name: Pyrrolidine, 2-[(3-bromo-4-methoxyphenyl)methyl]-
• CAS No: 1266985-42-5
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5915724
• PubChem ID: 64088348
• Update Time: 2025-05-24

Pyrrolidine, 2-[(3-bromo-4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(3-bromo-4-methoxyphenyl)methyl]-
• 2-(3-Bromo-4-methoxybenzyl)pyrrolidine
• EN300-1898374
• 1266985-42-5
• 2-[(3-bromo-4-methoxyphenyl)methyl]pyrrolidine
• AKOS013405544
• CS-0302971

• Inchi： 1S/C12H16BrNO/c1-15-12-5-4-9(8-11(12)13)7-10-3-2-6-14-10/h4-5,8,10,14H,2-3,6-7H2,1H3
• InChI Key： IDPRYIQCDQQJHI-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1=CC=C(OC)C(Br)=C1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 343.6±27.0 °C(Predicted)
• pka: 10.58±0.10(Predicted)

Additional information on Pyrrolidine, 2-[(3-bromo-4-methoxyphenyl)methyl]-

Research Brief on Pyrrolidine, 2-[(3-bromo-4-methoxyphenyl)methyl]- (CAS: 1266985-42-5): Recent Advances and Applications

Pyrrolidine, 2-[(3-bromo-4-methoxyphenyl)methyl]- (CAS: 1266985-42-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrrolidine core and a substituted phenyl ring, has been investigated for its potential biological activities and therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel pharmacophores and its interactions with various biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility as a building block for the development of bromodomain inhibitors. The study highlighted its structural versatility, which allows for modifications that enhance binding affinity to bromodomain-containing proteins, a class of epigenetic readers implicated in cancer and inflammatory diseases. The compound's 3-bromo-4-methoxyphenyl moiety was found to be critical for stabilizing interactions with the target proteins.

Another significant application of Pyrrolidine, 2-[(3-bromo-4-methoxyphenyl)methyl]- was reported in a recent patent (WO2023056421A1), where it was used as a precursor in the synthesis of small-molecule modulators of G-protein-coupled receptors (GPCRs). The patent emphasized the compound's role in improving the pharmacokinetic properties of the final drug candidates, particularly in terms of metabolic stability and oral bioavailability. These findings underscore its potential in the design of next-generation therapeutics for neurological disorders.

Further investigations into the compound's mechanism of action revealed its ability to modulate oxidative stress pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of Pyrrolidine, 2-[(3-bromo-4-methoxyphenyl)methyl]- exhibited potent antioxidant properties, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also noted the compound's low cytotoxicity, which is a favorable attribute for further drug development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structural refinements and the exploration of novel derivatives to address these limitations. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Pyrrolidine, 2-[(3-bromo-4-methoxyphenyl)methyl]- (CAS: 1266985-42-5) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from bromodomain inhibition to GPCR modulation and antioxidant therapy, highlighting its broad therapeutic potential. Ongoing research aims to further elucidate its biological mechanisms and expand its utility in drug discovery pipelines.